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Compound of Interest

Compound Name: 5-bromopentanal

Cat. No.: B1354046

Essential Safety and Handling Guide for 5-
Bromopentanal

For researchers, scientists, and drug development professionals, ensuring laboratory safety is
paramount, especially when handling reactive chemical compounds like 5-bromopentanal.
This guide provides immediate, essential safety protocols, operational procedures, and
disposal plans to foster a secure and efficient research environment.

Chemical Identifier and Hazard Information

Property Value

Chemical Name 5-Bromopentanal
Molecular Formula C5H9BrO[1][2]
CAS Number 1191-30-6[1][2][3]
Molecular Weight 165.03 g/mol [1][2]

H227 (Combustible liquid), H302 (Harmful if

swallowed), H312 (Harmful in contact with skin),
GHS Hazard Statements H315 (Causes skin irritation), H318 (Causes

serious eye damage), H332 (Harmful if inhaled),

H335 (May cause respiratory irritation)[1]
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Personal Protective Equipment (PPE)

A multi-layered approach to personal protective equipment is critical to mitigate the risks

associated with 5-bromopentanal.

PPE Category

Recommended
Specification

Rationale

Hand Protection

Butyl rubber gloves.[4][5]

Provides robust protection
against aldehydes and
halogenated hydrocarbons.
Nitrile gloves may offer limited,
short-term splash protection
but are not recommended for

prolonged contact.[6][7][8]

Eye Protection

Chemical safety goggles with a

face shield.

Protects against splashes and
vapors that can cause serious

eye damage.

Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and
long pants. A chemically
resistant apron is also

recommended.

Minimizes skin contact and
protects from potential
splashes of the combustible

liquid.

Respiratory Protection

A NIOSH-approved air-
purifying respirator with
organic vapor/formaldehyde
cartridges.[9][10][11][12][13]

Essential for preventing
inhalation of harmful vapors,
especially when working
outside of a certified chemical
fume hood or during spill

cleanup.

Operational Plan: Handling and Storage

Adherence to a strict operational protocol is necessary for the safe handling and storage of 5-

bromopentanal.

Engineering Controls:
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» Ventilation: All handling of 5-bromopentanal must be conducted in a certified chemical fume
hood to minimize inhalation exposure.

o Emergency Equipment: An eyewash station and safety shower must be readily accessible in
the immediate work area.

Storage:
» Store in a cool, dry, well-ventilated area away from heat, sparks, and open flames.

o Keep containers tightly closed and store under an inert atmosphere (e.g., nitrogen or argon)
to prevent oxidation.[14]

e |tis recommended to store at refrigerated temperatures (2-8°C).[14]

» Store separately from incompatible materials such as strong oxidizing agents and strong
bases.

Experimental Protocol: Standard Handling Procedure

This protocol outlines the essential steps for safely handling 5-bromopentanal in a laboratory
setting.

e Preparation:

[¢]

Ensure the chemical fume hood is operational and the sash is at the appropriate height.

[e]

Don all required PPE as specified in the table above.

o

Prepare all necessary equipment and reagents before handling the chemical.

[¢]

Have a spill kit readily available.

e Handling:

o Conduct all transfers and manipulations of 5-bromopentanal within the fume hood.

o Use appropriate tools (e.g., spatulas, pipettes) to avoid direct contact.
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o Keep the container sealed when not in use.

e Post-Handling:

o Decontaminate all surfaces and equipment that may have come into contact with 5-

bromopentanal.
o Remove PPE in the correct order to avoid cross-contamination.

o Wash hands thoroughly with soap and water after removing gloves.

Disposal Plan

Proper disposal of 5-bromopentanal and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation:

» Liquid Waste: Collect all liquid waste containing 5-bromopentanal in a designated, labeled,
and sealed container for halogenated organic waste.

e Solid Waste: Any contaminated solid waste (e.g., gloves, absorbent pads, pipette tips)
should be collected in a separate, sealed container labeled as hazardous solid waste.

Disposal Procedure:
e Do not dispose of 5-bromopentanal down the drain.

o All waste must be disposed of through your institution's hazardous waste management
program.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Visual Workflow for Handling 5-Bromopentanal
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Figure 1. A flowchart outlining the key procedural steps for safely handling 5-bromopentanal.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b1354046?utm_src=pdf-body-img
https://www.benchchem.com/product/b1354046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1354046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1354046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

